Cas no 941954-96-7 (N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide)
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide
- Benzenesulfonamide, 4-fluoro-2-methyl-N-[1,2,3,4-tetrahydro-2-oxo-1-(phenylmethyl)-6-quinolinyl]-
-
- Inchi: 1S/C23H21FN2O3S/c1-16-13-19(24)8-11-22(16)30(28,29)25-20-9-10-21-18(14-20)7-12-23(27)26(21)15-17-5-3-2-4-6-17/h2-6,8-11,13-14,25H,7,12,15H2,1H3
- InChI Key: AURSYXYEOPZALG-UHFFFAOYSA-N
- SMILES: C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CC2=CC=CC=C2)(=O)=O)=CC=C(F)C=C1C
Experimental Properties
- Density: 1.361±0.06 g/cm3(Predicted)
- Boiling Point: 668.1±65.0 °C(Predicted)
- pka: 8.63±0.20(Predicted)
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2385-0149-2μmol |
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide |
941954-96-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2385-0149-5μmol |
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide |
941954-96-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2385-0149-10μmol |
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide |
941954-96-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2385-0149-20μmol |
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide |
941954-96-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2385-0149-1mg |
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide |
941954-96-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2385-0149-2mg |
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide |
941954-96-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2385-0149-3mg |
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide |
941954-96-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2385-0149-4mg |
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide |
941954-96-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2385-0149-5mg |
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide |
941954-96-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2385-0149-10mg |
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide |
941954-96-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide
Introduction to N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 941954-96-7)
N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide, identified by its CAS number 941954-96-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.
The core structure of this compound consists of a tetrahydroquinoline scaffold, which is a well-known pharmacophore in drug discovery. The presence of a benzyl group at the 1-position and an oxo group at the 2-position of the tetrahydroquinoline ring introduces specific electronic and steric properties that can influence its interactions with biological targets. Additionally, the aromatic ring system is substituted with a 4-fluoro and 2-methyl group, further modulating the compound's physicochemical properties and biological activity.
In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. These derivatives have shown promise as inhibitors of enzymes involved in cancer progression, such as kinases and proteases. The specific arrangement of functional groups in N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide suggests that it may exhibit similar inhibitory activities. Preliminary studies have indicated that this compound can interact with key residues in target enzymes, potentially leading to the development of novel antineoplastic agents.
The introduction of a sulfonamide moiety at the terminal position of the molecule enhances its solubility and bioavailability, which are critical factors for drug efficacy. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. The combination of these structural features makes N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide a promising candidate for further investigation.
Furthermore, the fluorine atom at the 4-position of the aromatic ring is a common substitution pattern in drug molecules due to its ability to enhance metabolic stability and binding affinity. This feature is particularly relevant in the context of developing small molecule inhibitors that require prolonged half-lives to maintain therapeutic efficacy. The presence of both fluorine and methyl groups on the aromatic ring also suggests potential for fine-tuning electronic properties, which can be crucial for achieving optimal binding interactions with biological targets.
In academic research circles, N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide has been explored as a lead compound for several drug discovery programs. Computational modeling studies have been conducted to predict its binding mode to various protein targets, providing insights into its potential mechanism of action. These studies have highlighted the importance of the tetrahydroquinoline scaffold and the sulfonamide group in mediating interactions with biological receptors.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining regioselectivity. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the complex heterocyclic core structure. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing.
Evaluation of N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yi l)-4-fluoro - 2 - methylbenzene - 1 - sulfonamide b > has also focused on its pharmacokinetic properties. In vitro studies have assessed its stability under various conditions and its interaction with metabolic enzymes such as cytochrome P450 oxidases. These assessments are essential for predicting how the compound will behave in vivo and for identifying potential drug-drug interactions.
The potential applications of this compound extend beyond oncology. Emerging research suggests that it may also have utility in treating inflammatory diseases by modulating immune responses. The sulfonamide group is known to interact with receptors involved in inflammation pathways, making this compound a candidate for further exploration in immunomodulatory therapies.
In conclusion,N-(N-(1-benzyl - 2 - oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) - 4 - fluoro - 2 - methylbenzene - 1 - sulfonamide (CAS No . 941954 - 96 - 7)) holds significant promise as a therapeutic agent due to its unique structural features and potential biological activities。 Further research is warranted to fully elucidate its mechanism of action and explore its therapeutic applications。
941954-96-7 (N-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)